1-(3-Chloro-2-methoxy-phenyl)-propan-1-one
Cat. No. B8603327
M. Wt: 198.64 g/mol
InChI Key: RENIPXOSCJWGQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:13](=[O:14])([O-:15])[O-:16].[CH3:19][O:20][S:21]([O:22][CH3:23])(=[O:24])=[O:25].[CH3:26][C:27](=[O:28])[CH3:29].[Cl:1][c:2]1[c:3]([OH:12])[c:4]([C:8]([CH2:9][CH3:10])=[O:11])[cH:5][cH:6][cH:7]1.[K+:17].[K+:18]>>[Cl:1][c:2]1[c:3]([O:12][CH3:13])[c:4]([C:8]([CH2:9][CH3:10])=[O:11])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COS(=O)(=O)OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(=O)c1cccc(Cl)c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCC(=O)c1cccc(Cl)c1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
